Cas no 59687-28-4 (sodium 2,5-bis[(2,2-dimethylpropanoyl)oxy]benzenesulfonate)

• Product Name: sodium 2,5-bis[(2,2-dimethylpropanoyl)oxy]benzenesulfonate
• CAS No: 59687-28-4
• MF: C₁₆H₂₁NaO₇S
• MW: 380.388515233994
• CID: 1616491
• PubChem ID: 23667553
• Update Time: 2025-04-21

sodium 2,5-bis[(2,2-dimethylpropanoyl)oxy]benzenesulfonate Chemical and Physical Properties

Names and Identifiers

• sodium 2,5-bis[(2,2-dimethylpropanoyl)oxy]benzenesulfonate
• sodium,2,5-bis(2,2-dimethylpropanoyloxy)benzenesulfonate
• 59687-28-4
• 2,2-Dimethylpropanoic acid 2-sulfo-1,4-phenylene ester sodium salt
• DTXSID00208382
• Propanoic acid, 2,2-dimethyl-, 2-sulfo-1,4-phenylene ester, sodium salt

• Inchi： 1S/C16H22O7S.Na/c1-15(2,3)13(17)22-10-7-8-11(12(9-10)24(19,20)21)23-14(18)16(4,5)6;/h7-9H,1-6H3,(H,19,20,21);/q;+1/p-1
• InChI Key： WEDBHEXTLQTABC-UHFFFAOYSA-M
• SMILES： S(C1C=C(C=CC=1OC(C(C)(C)C)=O)OC(C(C)(C)C)=O)(=O)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 380.09063
• Monoisotopic Mass: 380.09056846g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 581
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 118Ų

Experimental Properties

• PSA: 109.8